Cas no 913492-52-1 (ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate
• CAS No: 913492-52-1
• MF: C₁₅H₁₇N₅O₃S
• MW: 347.392181158066
• CID: 6456657
• PubChem ID: 6734157
• Update Time: 2025-06-08

ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate
• ethyl 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazine-1-carboxylate
• ethyl 4-(2-(pyrazin-2-yl)thiazole-4-carbonyl)piperazine-1-carboxylate
• Cerep_001207
• HMS529M09
• ethyl 4-(2-pyrazin-2-yl-1,3-thiazole-4-carbonyl)piperazine-1-carboxylate
• VU0521778-1
• F5828-0032
• 913492-52-1
• AKOS024519982

• Inchi： 1S/C15H17N5O3S/c1-2-23-15(22)20-7-5-19(6-8-20)14(21)12-10-24-13(18-12)11-9-16-3-4-17-11/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： RGHVYPNLBFUNPI-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CN=2)=NC(=C1)C(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 347.10521059g/mol
• Monoisotopic Mass: 347.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate

Introduction to Ethyl 4-2-(Pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate (CAS No. 913492-52-1)

Ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate (CAS No. 913492-52-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate is composed of a piperazine ring, a pyrazine moiety, and a thiazole ring, all interconnected through specific functional groups. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule. The ethyl ester group at the piperazine ring further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

In terms of synthesis, ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate can be prepared through a multi-step process involving the condensation of appropriate starting materials. One common approach involves the reaction of 2-chloroacetyl chloride with 2-pyrazinecarboxylic acid to form an intermediate, which is then coupled with piperazine to yield the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, thereby facilitating its broader application in research and development.

The biological activities of ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate have been extensively studied in various preclinical models. One of the most notable findings is its potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This activity is attributed to its ability to inhibit viral replication by interfering with key viral enzymes and pathways. Additionally, this compound has demonstrated significant anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and asthma.

Beyond its antiviral and anti-inflammatory effects, ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in oncology as well.

The pharmacokinetic properties of ethyl 4-2-(pyrazin-2-yl)-1,3-thiazole-4-carbonylpiperazine-1-carboxylate have been evaluated in both in vitro and in vivo models. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ethyl ester group enhances its oral bioavailability, while the presence of heterocyclic rings contributes to its metabolic stability. These characteristics are crucial for developing effective drug formulations.

In recent years, several research groups have focused on optimizing the structure of ethyl 4-2-(pyrazin-2-y l)-1 ,3 -th iazol e -4 -carbony lp iperaz ine -1 -car boxyla te to improve its therapeutic efficacy and reduce potential side effects. Structure–activity relationship (SAR) studies have identified key functional groups that are essential for maintaining biological activity while minimizing toxicity. These insights have guided the design of novel analogs with enhanced pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4 -2 -(pyrazi n -2 -y l ) -1 ,3 -th iazol e -4 -car bonyl p iperazi ne -1 -car boxyla te in various disease settings. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, ethyl 4 -2 -(pyrazi n -2 -y l ) -1 ,3 -th iazol e -4 -car bonyl p iperazi ne -1 -car boxyla te (CAS No. 913492 -5 2 -1 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its use in clinical settings.